Cas no 2307754-67-0 (rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine)

• Product Name: rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine
• CAS No: 2307754-67-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD28954062
• CID: 5247824
• PubChem ID: 105571446
• Update Time: 2025-05-20

rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, [(3R,4R)-4-methyl-3-pyrrolidinyl]-4-morpholinyl-, rel-
• rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine

• MDL： MFCD28954062
• Inchi： 1S/C10H18N2O2/c1-8-6-11-7-9(8)10(13)12-2-4-14-5-3-12/h8-9,11H,2-7H2,1H3/t8-,9-/m0/s1
• InChI Key： XKJNFGXYEDMIEM-IUCAKERBSA-N
• SMILES： C([C@@H]1[C@@H](C)CNC1)(N1CCOCC1)=O

Additional information on rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine

Comprehensive Overview of rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine (CAS No. 2307754-67-0)

The compound rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine (CAS No. 2307754-67-0) is a chiral morpholine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the pyrrolidine and morpholine moieties, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for chiral building blocks like rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereocenters and hydrogen-bonding capabilities are critical for designing molecules with high selectivity and bioavailability. Its CAS No. 2307754-67-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in academic and industrial labs.

One of the key trends in organic chemistry is the exploration of heterocyclic compounds for central nervous system (CNS) drug development. The morpholine ring in rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine is particularly noteworthy, as it enhances solubility and metabolic stability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. Additionally, the pyrrolidine scaffold is a common motif in FDA-approved drugs, further elevating interest in this compound.

From a synthetic perspective, rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine poses challenges due to its stereochemical purity and the need for efficient purification methods. Techniques like chiral HPLC and crystallization are often employed to isolate enantiomers, a process highly relevant to pharmaceutical quality control. The compound’s CAS No. 2307754-67-0 is also associated with patents focusing on kinase inhibitors and neuroprotective agents, aligning with current research priorities.

Environmental and green chemistry considerations are another area where rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine garners attention. Researchers are investigating catalytic asymmetric synthesis routes to minimize waste and improve atom economy, addressing the global push for sustainable chemical processes. This aligns with the increasing use of machine learning in predicting optimal synthetic pathways, a topic frequently searched in AI-driven drug discovery platforms.

In summary, rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine (CAS No. 2307754-67-0) represents a versatile and scientifically intriguing compound. Its applications span drug design, catalysis, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in high-impact chemistry and biopharmaceutical discussions.